Cas no 1261761-55-0 (3-(2'-(Difluoromethyl)-3'-(trifluoromethyl)phenyl)propionic acid)

• Product Name: 3-(2'-(Difluoromethyl)-3'-(trifluoromethyl)phenyl)propionic acid
• CAS No: 1261761-55-0
• MF: C₁₁H₉F₅O₂
• MW: 268.179980993271
• CID: 4985632
• Update Time: 2025-11-01

3-(2'-(Difluoromethyl)-3'-(trifluoromethyl)phenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2'-(Difluoromethyl)-3'-(trifluoromethyl)phenyl)propionic acid

• Inchi： 1S/C11H9F5O2/c12-10(13)9-6(4-5-8(17)18)2-1-3-7(9)11(14,15)16/h1-3,10H,4-5H2,(H,17,18)
• InChI Key： QXMQIHVFPFUABM-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=CC=CC=1CCC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3

Additional information on 3-(2'-(Difluoromethyl)-3'-(trifluoromethyl)phenyl)propionic acid

Comprehensive Overview of 3-(2'-(Difluoromethyl)-3'-(trifluoromethyl)phenyl)propionic acid (CAS No. 1261761-55-0)

3-(2'-(Difluoromethyl)-3'-(trifluoromethyl)phenyl)propionic acid (CAS No. 1261761-55-0) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both difluoromethyl and trifluoromethyl groups enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential in designing novel therapeutics, particularly in the fields of inflammation and oncology.

The compound's phenylpropionic acid backbone is a common motif in non-steroidal anti-inflammatory drugs (NSAIDs), which aligns with current trends in precision medicine and targeted drug delivery. Its fluorinated derivatives are often searched in conjunction with keywords like "fluorinated drug candidates" and "bioactive fluorochemicals," reflecting the growing demand for sustainable and efficient synthetic routes. Recent studies highlight its role in modulating enzyme activity, a topic frequently queried in AI-driven drug development platforms.

From a synthetic chemistry perspective, CAS No. 1261761-55-0 exemplifies the strategic incorporation of fluorine atoms to improve compound efficacy. This aligns with industry searches for "fluorine in medicinal chemistry" and "trifluoromethylation techniques." Its lipophilicity and electronegativity are often discussed in forums focusing on ADME optimization (Absorption, Distribution, Metabolism, Excretion), a critical consideration in modern pharmacology.

Environmental and regulatory aspects of fluorinated compounds are also trending topics. While 3-(2'-(Difluoromethyl)-3'-(trifluoromethyl)phenyl)propionic acid is not classified as hazardous, its degradation pathways are under scrutiny due to broader concerns about PFAS (per- and polyfluoroalkyl substances). This connection makes it relevant to searches on "green chemistry alternatives" and "sustainable fluorination."

In agrochemical applications, the compound's derivatives are explored for crop protection, resonating with queries like "next-gen pesticides" and "fluorinated agrochemicals." Its potential to enhance pest resistance without compromising environmental safety is a key area of investigation, particularly in integrated pest management (IPM) systems.

Analytical characterization of CAS No. 1261761-55-0 often involves advanced techniques such as NMR spectroscopy and LC-MS, frequently searched alongside "fluorine NMR interpretation." The compound's spectral data is valuable for academic and industrial labs focusing on structure-activity relationships (SAR).

In summary, 3-(2'-(Difluoromethyl)-3'-(trifluoromethyl)phenyl)propionic acid represents a versatile scaffold bridging multiple disciplines. Its relevance to drug discovery, agrochemical innovation, and environmental sustainability ensures its continued prominence in scientific discourse and search engine trends.